Cas no 1396792-16-7 (2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396792-16-7
• MF: C₁₁H₇ClN₆OS
• MW: 306.7308781147
• CID: 6472653
• Update Time: 2025-05-20

2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)tetrazole-5-carboxamide

• Inchi： 1S/C11H7ClN6OS/c12-7-1-3-8(4-2-7)18-16-9(15-17-18)10(19)14-11-13-5-6-20-11/h1-6H,(H,13,14,19)
• InChI Key： RLFUHKATRUYOGK-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=NC=CS2)=O)N=NN1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396792-16-7)

The compound 2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396792-16-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both thiazole and tetrazole moieties in its framework suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry, particularly for their ability to modulate enzyme activity and receptor binding. The thiazole ring, known for its stability and biological relevance, further enhances the compound's potential as a pharmacophore. The carboxamide functional group at the 5-position of the tetrazole ring introduces a polar moiety that could improve solubility and binding affinity to biological targets.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. The combination of a 4-chlorophenyl group with a 1,3-thiazol-2-yl substituent creates a rigid aromatic system that can interact with proteins in specific ways. This design principle has been widely employed in the development of small-molecule inhibitors and agonists. The chloro substituent on the phenyl ring may play a crucial role in modulating electronic properties and binding interactions.

In the context of contemporary drug discovery, this compound has been investigated for its potential applications in treating various diseases. For instance, preliminary in vitro studies have suggested that it may exhibit inhibitory effects on certain kinases and enzymes implicated in inflammatory pathways. The tetrazole core is particularly noteworthy for its ability to act as a hydrogen bond acceptor, which is critical for achieving high-affinity binding to biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the tetrazole ring via cycloaddition reactions and subsequent functionalization at the 5-position with the carboxamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the 4-chlorophenyl moiety efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of this compound with potential targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its biological activity. The interaction between the thiazole ring and polar residues in protein active sites appears particularly important for binding affinity.

Current research efforts are focused on refining the pharmacological profile of this compound through structure-activity relationship (SAR) studies. By modifying various substituents, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. The integration of machine learning algorithms into these studies has accelerated the identification of promising derivatives.

The potential therapeutic applications of this compound are broad and span multiple disease areas. For example, its inhibitory activity against certain enzymes has raised interest in its use as an anti-inflammatory agent or an immunomodulator. Additionally, its structural features make it a candidate for developing treatments against neurological disorders where kinase inhibition is relevant.

In conclusion, 2-(4-chlorophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396792-16-7) represents a promising lead compound in medicinal chemistry. Its unique structural composition and demonstrated biological activities position it as a valuable candidate for further development into novel therapeutic agents. Continued research into its mechanism of action and optimization through SAR studies will be essential in realizing its full potential.